Cas no 3546-19-8 (Androst-5-en-17-one,7-hydroxy-3-(sulfooxy)-, (3b,7a)- (9CI))

Androst-5-en-17-one,7-hydroxy-3-(sulfooxy)-, (3b,7a)- (9CI) structure
3546-19-8 structure
Product Name:Androst-5-en-17-one,7-hydroxy-3-(sulfooxy)-, (3b,7a)- (9CI)
CAS No:3546-19-8
MF:C19H28O6S
MW:384.487025260925
CID:295956
PubChem ID:45092604
Update Time:2025-04-19

Androst-5-en-17-one,7-hydroxy-3-(sulfooxy)-, (3b,7a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Androst-5-en-17-one,7-hydroxy-3-(sulfooxy)-, (3b,7a)- (9CI)
    • Androst-5-en-17-one,7-hydroxy-3-(sulfooxy)-,(3beta,7alpha)-(9CI)
    • 7α-Hydroxy-androstenolon-7α-sulfat
    • 7α-Hydroxy-dehydro-epiandrosteron-sulfat
    • AG-D-19068
    • Androst-5-en-17-one,3b,7a-dihydroxy-, 7-(hydrogen sulfate) (8CI)
    • Androst-5-en-17-one,3-hydroxy-7-(sulfooxy)-, (3b,7a)- (9CI)
    • CTK4A3877
    • 3beta-sulfooxy-7alpha-hydroxyandrost-5-en-17-one
    • 3546-19-8
    • Inchi: 1S/C19H28O6S/c1-18-7-5-12(25-26(22,23)24)9-11(18)10-15(20)17-13-3-4-16(21)19(13,2)8-6-14(17)18/h10,12-15,17,20H,3-9H2,1-2H3,(H,22,23,24)/t12-,13-,14-,15+,17-,18-,19-/m0/s1
    • InChI Key: YMVDNUQMQPOREU-JIEICEMKSA-N
    • SMILES: S(=O)(=O)(O)O[C@H]1CC[C@@]2(C)C(C1)=C[C@H]([C@H]1[C@@H]3CCC([C@@]3(C)CC[C@@H]12)=O)O

Computed Properties

  • Exact Mass: 384.16100
  • Monoisotopic Mass: 384.16065978g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 753
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 109.28000
  • LogP: 3.75790
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